Cas no 3155-48-4 (Kavain)

Kavain is a kind of kava acid lactone isolated from Piper methylicum, which has anti anxiety effect on animals and humans Kavain can positively regulate GABAA receptors

Kavain structure

Product Name:Kavain

CAS No:3155-48-4

Molecular Formula:C₁₄H₁₄O₃

Molecular Weight:230.26

MDL:MFCD00270446

CID:43871

PubChem ID:329758719

Kavain Properties

Names and Identifiers

- Kavain
- (+)-kavain
- 2H-Pyran-2-one,5,6-dihydro-4-methoxy-6-[(1E)-2-phenylethenyl]-
- DL-Kavain
- DL-Kawain
- KAVAIN, DL-(P) PrintBack
- KAVAIN, DL-(RG)
- rac-Kavain
- KAVAIN,DL
- KAWAIN
- Kawain,DL
- trans-5,6-Dihydro-4-methoxy-6-(2-phenylethenyl)-2H-pyran-2-one,DL-Kawain
- trans-5,6-Dihydro-4-methoxy-6-(2-phenylethenyl)-2H-pyran-2-one
- BRD-A75455249-001-12-9
- Neuronica
- Kavain (+/-)
- DTXSID00904756
- KAWAIN, (+/-)-
- SCHEMBL515203
- 4-Methoxy-6-styryl-5,6-dihydro-2H-pyran-2-one
- UNII-5L1NI60TGB
- 2H-PYRAN-2-ONE, 5,6-DIHYDRO-4-METHOXY-6-((1E)-2-PHENYLETHENYL)-
- Cavain
- DL-Kavain, analytical standard
- HMS3403L05
- BSPBio_001184
- Opera_ID_1395
- NCGC00089781-03
- 2,6-Heptadienoic acid, 5-hydroxy-3-methoxy-7-phenyl-, delta-lactone
- (+-)-kavain
- HMS1792L05
- 5L1NI60TGB
- SR-01000003014
- (+/-)-Kavain
- 2H-Pyran-2-one, 5,6-dihydro-4-methoxy-6-(2-phenylethenyl)-, (E)-(+-)-
- 1635-33-2
- 4-methoxy-2-[(E)-2-phenylethenyl]-2,3-dihydropyran-6-one
- J-018461
- NCGC00018126-02
- MLS001148390
- CCG-208228
- MLS000069449
- 3155-48-4
- SR-01000003014-4
- 4-methoxy-6-styryl-5,6-dihydro-pyran-2-one
- HMS2232L23
- BRD-A75455249-001-02-0
- AKOS015903213
- (+/-)-kawain
- Kawain, DL-
- CHEBI:156288
- CHEBI:91863
- 2H-Pyran-2-one, 5,6-dihydro-4-methoxy-6-[(1E)-2-phenylethenyl]-
- HMS1362L05
- (+-)-kawain
- MFCD00270446
- Q27262508
- 2H-Pyran-2-one, 5,6-dihydro-4-methoxy-6-(2-phenylethenyl)-
- Kawain (+-)-form
- HMS1990L05
- DL-Kavain, primary pharmaceutical reference standard
- Prestwick_556
- CS-0018617
- CHEMBL1482039
- D,L-KAWAIN
- NCGC00089781-02
- 4-methoxy-6-[(1E)-2-phenylethenyl]-5,6-dihydro-2H-pyran-2-one
- KAWAIN (+/-)-FORM [MI]
- AS-75955
- 4-methoxy-6-[(e)-2-phenylethenyl]-5,6-dihydropyran-2-one
- 2H-Pyran-2-one, 5,6-dihydro-4-methoxy-6-styryl-
- HY-N2096
- IDI1_002187
- (E)-4-methoxy-6-styryl-5,6-dihydro-2H-pyran-2-one
- NCGC00018126-03
- trans-5,6-Dihydro-4-methoxy-6-(2-phenylethenyl)-2H-pyran-2-one, DL-Kawain
- NCGC00018126-04
- CCRIS 9373
- SMR000059008
- XEAQIWGXBXCYFX-BQYQJAHWSA-N
- D,L-Kawin
- +Expand
- MDL： MFCD00270446
- InChIKey： XEAQIWGXBXCYFX-BQYQJAHWSA-N
- Inchi： 1S/C14H14O3/c1-16-13-9-12(17-14(15)10-13)8-7-11-5-3-2-4-6-11/h2-8,10,12H,9H2,1H3/b8-7+
- SMILES： COC1=CC(=O)OC(/C=C/C2=CC=CC=C2)C1

Computed Properties

Exact Mass: 230.09400
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 3
Rotatable Bond Count: 3
Monoisotopic Mass: 230.094
Heavy Atom Count: 17
Complexity: 324
Isotope Atom Count: 0
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 1
Defined Bond Stereocenter Count: 1
Undefined Bond Stereocenter Count: 0
Covalently-Bonded Unit Count: 1
XLogP3: 2.5
Topological Polar Surface Area: 35.5A^2

Experimental Properties

LogP: 2.54560
PSA: 35.53000
Refractive Index: 1.564
Boiling Point: 432.6ºC at 760 mmHg
Melting Point: 142-148 °C
Flash Point: 184.6ºC
Density: 1.15 g/cm3

Kavain Price

Enterprise	No.	Product Name	Cas No.	Purity	Specification	Price	Update Time
1PlusChem	1P00BY7Z-5mg	2H-Pyran-2-one, 5,6-dihydro-4-methoxy-6-[(1E)-2-phenylethenyl]-	3155-48-4	99%	5mg	$63.00	2024-05-06
A2B Chem LLC	AF56767-5mg	2H-Pyran-2-one, 5,6-dihydro-4-methoxy-6-[(1E)-2-phenylethenyl]-	3155-48-4	99%	5mg	$20.00
Aaron	AR00BYGB-100mg	2H-Pyran-2-one, 5,6-dihydro-4-methoxy-6-[(1E)-2-phenylethenyl]-	3155-48-4	95%	100mg	$29.00
abcr	AB166415-1 g	DL-Kawain; .	3155-48-4		1 g	€738.00	2023-07-20
Ambeed	A492384-100mg	(E)-4-Methoxy-6-styryl-5,6-dihydro-2H-pyran-2-one	3155-48-4	98%	100mg	$34.0	2024-05-31
ChemScence	CS-0018617-500mg	Kavain	3155-48-4	99.77%	500mg	$350.0	2022-04-27
ChromaDex Standards	ASB-00011300-500-500mg	KAVAIN, DL	3155-48-4	99.9%	500mg	$935.00
DC Chemicals	DCZ-033-20 mg	Kavain	3155-48-4	>98%, Standard References Grade	20mg	$280.0	2022-02-28
eNovation Chemicals LLC	D965094-1g	2H-Pyran-2-one, 5,6-dihydro-4-methoxy-6-[(1E)-2-phenylethenyl]-	3155-48-4	95%	1g	$210
LKT Labs	K0088-1 mg	Kawain	3155-48-4	≥98%	1mg	$133.50	2023-07-11